1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-oxo-2H-chromen-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-(2-oxochromen-3-yl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H19N7O3/c29-20(26-16-9-15-3-1-2-4-17(15)31-21(16)30)14-5-7-27(8-6-14)18-10-19(24-12-23-18)28-13-22-11-25-28/h1-4,9-14H,5-8H2,(H,26,29)
• InChI Key: XSVDBTFRLHTVNU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC3=CC=CC=C3OC2=O)C4=NC=NC(=C4)N5C=NC=N5
• Molecular Formula: C21H19N7O3
• Molecular Weight: 417.4 g/mol
• CAS No.: 1797160-68-9

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-oxo-2H-chromen-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H19N7O3 and its molecular weight is 417.429. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Efficient Synthesis of Novel Pyrimidines: A study by Vijayakumar, Karthikeyan, and Sarveswari (2014) demonstrates the synthesis of novel pyridopyrimidines using arylaldehydes, ammonium acetate, and acetoacetanilide, highlighting the versatility of compounds similar to the one (Vijayakumar, Karthikeyan, & Sarveswari, 2014).

• Synthesis of Benzodifuranyl and Thiazolopyrimidines: Research by Abu‐Hashem, Al-Hussain, and Zaki (2020) involves the synthesis of complex heterocyclic compounds including thiazolopyrimidines, which are structurally related to the compound , showing its potential in creating diverse molecular structures (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological and Medicinal Applications

• Anticancer and Anti-inflammatory Properties: Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines with significant cytotoxic and 5-lipoxygenase inhibition activities, suggesting the potential of similar compounds in cancer and inflammation research (Rahmouni et al., 2016).

• Antimicrobial Activity: Ali and Ibrahim (2010) reported the synthesis of novel nitrogen heterocyclic systems, including triazolopyridines, triazines, and triazepines linked with chromone, indicating antimicrobial potential for compounds similar to the one (Ali & Ibrahim, 2010).

• Estrogen Receptor Binding and Anti-proliferative Activities: Parveen et al. (2017) synthesized compounds with chromene and quinoline moieties attached to pyrimide and piperazine, showing significant anti-proliferative activities, which could be relevant for compounds structurally related to the query compound (Parveen et al., 2017).